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Compound of Interest

Compound Name: 5-Bromobenzofuran-3(2H)-one

Cat. No.: B1278996 Get Quote

For researchers and professionals in drug development, the safe handling of chemical

reagents is paramount. This document provides immediate and essential safety, operational,

and disposal guidance for 5-Bromobenzofuran-3(2H)-one.

Chemical Identifier Information

Identifier Value

Chemical Name 5-Bromobenzofuran-3(2H)-one

CAS Number 54450-20-3

Molecular Formula C₈H₅BrO₂[1]

Molecular Weight 213.03 g/mol [2]

Physical Form Solid[1]

Hazard Identification and Personal Protective Equipment (PPE)

While specific hazard data for 5-Bromobenzofuran-3(2H)-one is not extensively published, its

structure as a brominated heterocyclic compound necessitates a cautious approach. Based on

data for similar compounds, such as 5-bromobenzofuran, potential hazards may include skin,

eye, and respiratory irritation.[3][4][5] Therefore, a comprehensive suite of personal protective

equipment is mandatory.
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Recommended Personal Protective Equipment (PPE)

Category Item Specification Purpose

Eye and Face

Protection
Safety Goggles

ANSI Z87.1

compliant[3]

Protects against

chemical splashes

and airborne particles.

Face Shield
Worn over safety

goggles[3]

Provides full-face

protection during

splash-prone

procedures.

Hand Protection
Chemical-Resistant

Gloves

Disposable nitrile

gloves are suitable for

incidental contact.[3]

Prevents direct skin

contact with the

chemical.

Body Protection Laboratory Coat

Flame-resistant

Nomex® or 100%

cotton is

recommended.[3]

Protects skin and

personal clothing from

contamination. Must

be fully buttoned.[3]

Full-Length Pants ---

Covers the lower body

to prevent skin

exposure.[3]

Closed-Toe Shoes
Made of a non-porous

material.[3]

Protects feet from

spills and falling

objects.[3]

Respiratory Protection
NIOSH-Approved

Respirator

Use with appropriate

cartridges for organic

vapors and

particulates.

Required when

handling the solid

outside of a certified

chemical fume hood

or if dust/aerosols are

generated.

Operational Plan: Step-by-Step Handling
Procedures
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Adherence to strict operational protocols is crucial to minimize exposure and prevent

contamination.

1. Engineering Controls:

Chemical Fume Hood: All weighing, handling of the solid compound, and preparation of

solutions must be conducted within a certified chemical fume hood.[3]

2. Standard Operating Procedures:

Preparation: Before beginning work, ensure the fume hood is clean and the work surface is

covered with disposable, absorbent bench paper.[3] Don all required PPE.

Weighing and Transfer: Use anti-static weigh paper or a tared container to weigh the solid.[3]

A spatula should be used for all transfers to minimize dust generation.[3]

Solution Preparation: When preparing solutions, slowly add the solid 5-Bromobenzofuran-
3(2H)-one to the solvent in an appropriate container within the fume hood.[3]

Spill Management:

Minor Spills: For small spills, wear appropriate PPE, cover the spill with an absorbent

material, and carefully sweep it into a designated hazardous waste container.[6] Clean the

area with a suitable solvent followed by soap and water.

Major Spills: In the event of a large spill, evacuate the laboratory immediately and alert the

institution's emergency response team.

Disposal Plan: Waste Management Protocol
Chemical waste containing 5-Bromobenzofuran-3(2H)-one must be treated as hazardous

waste.

1. Waste Segregation and Collection:

Solid Waste: All unused solid compound, contaminated weigh paper, and other solid

materials must be collected in a dedicated, clearly labeled hazardous waste container.[3]
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Liquid Waste: Solutions containing the compound should be collected in a separate, labeled

hazardous waste container designated for halogenated organic solvents.[3]

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE in a

designated hazardous waste stream.[3]

2. Storage and Disposal:

Store waste containers in a designated, well-ventilated, and cool area, away from

incompatible materials.

Consult your institution's Environmental Health and Safety (EHS) department for specific

waste classification and disposal procedures.[7] Do not dispose of this chemical down the

drain or in regular trash.[3]
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Safe Handling Workflow for 5-Bromobenzofuran-3(2H)-one
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Caption: Logical workflow for the safe handling and disposal of 5-Bromobenzofuran-3(2H)-
one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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